1-(3-Bromopropoxy)-2-propylbenzene

• CAS No.: 40786-49-0
• Molecular Formula: C12H17BrO
• Molecular Weight: 257.17 g/mol
• IUPAC Name: 1-(3-bromopropoxy)-2-propylbenzene
• InChI: InChI=1S/C12H17BrO/c1-2-6-11-7-3-4-8-12(11)14-10-5-9-13/h3-4,7-8H,2,5-6,9-10H2,1H3
• InChI Key: LEZQBBKUHQPWFO-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1OCCCBr

Description

1-(3-Bromopropoxy)-2-propylbenzene is a useful research compound. Its molecular formula is C12H17BrO and its molecular weight is 257.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

The title compound was prepared according to the procedure of Example 7 using 2-n-propylphenol (30 g, 0.22 mol) in methylene chloride (400 ml), sodium hydroxide (18.8 g, 0.44 mol) in water (400 ml), 1,3-dibromopropane (100 g, 1 mol) and tetra-n-butylammonium bisulfate (80 g, 0.22 mol). Distillation of the crude product yielded 55 g (75%) of pure material, b.p. 85°-87° (0.1 mm Hg).

Synthesis routes and methods II

Procedure details

The title compound was prepared according to the procedure of Example 7 using 2-n propylphenol (30 g, 0.22 mol) in methylene chloride (400 ml), sodium hydroxide (18.8 g, 0.44 mol) in water (400 ml), 1,3-dibromopropane (100 g, 1 mol) and tetra-n butylammonium bisulfate (80 g, 0.22 mol). Distillation of the crude product yielded 55 g (75%) of pure material, b.p 85°-87° (0.1 mm Hg).